Cas no 611235-20-2 (ethyl 2-(3-hydroxynaphthalen-1-yl)acetate)

ethyl 2-(3-hydroxynaphthalen-1-yl)acetate structure
611235-20-2 structure
Product Name:ethyl 2-(3-hydroxynaphthalen-1-yl)acetate
CAS No:611235-20-2
MF:C14H14O3
MW:230.259164333344
CID:2126061
PubChem ID:68902456
Update Time:2025-04-21

ethyl 2-(3-hydroxynaphthalen-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(3-hydroxynaphthalen-1-yl)acetate
    • LQTKUVQELKGVSF-UHFFFAOYSA-N
    • (3-Hydroxy-naphthalen-1-yl)-acetic acid ethyl ester
    • SCHEMBL4075611
    • 611235-20-2
    • DB-334049
    • Inchi: 1S/C14H14O3/c1-2-17-14(16)9-11-8-12(15)7-10-5-3-4-6-13(10)11/h3-8,15H,2,9H2,1H3
    • InChI Key: LQTKUVQELKGVSF-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1C=C(C=C2C=CC=CC=12)O)=O

Computed Properties

  • Exact Mass: 230.094294304Da
  • Monoisotopic Mass: 230.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 46.5Ų
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